2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(phenoxymethyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11N3O2/c1-2-6-11(7-3-1)18-10-13-16-14(17-19-13)12-8-4-5-9-15-12/h1-9H,10H2
• InChI Key: MWPUQHARGGWNEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NC(=NO2)C3=CC=CC=N3
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as POMPy, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine is not yet fully understood. However, it has been suggested that 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways involved in various pathological conditions.
Biochemical and physiological effects:
2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, such as interleukin-6, tumor necrosis factor-alpha, and nitric oxide. 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine has also been shown to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. In addition, 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine also has some limitations, such as its potential toxicity and limited availability.

Future Directions

There are several future directions for the study of 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine. One potential direction is to further investigate its mechanism of action and its potential use in the treatment of various diseases. Another direction is to explore the potential applications of 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine in drug delivery systems and nanotechnology. Additionally, the development of more efficient and cost-effective synthesis methods for 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine could also be a future direction for research.

Synthesis Methods

2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine can be synthesized using different methods, including the reaction of 2-chloropyridine with sodium azide and phenoxymethyl bromide, followed by cyclization with triethylamine. Another method involves the reaction of 2-chloropyridine with sodium azide and phenoxymethyl chloride, followed by cyclization with potassium carbonate.

Scientific Research Applications

2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields of scientific research. It has been reported to exhibit anti-inflammatory, antioxidant, antimicrobial, and anticancer activities. 2-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.